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For Researchers, Scientists, and Drug Development Professionals

Abstract

Cryptofolione, a naturally occurring &-lactone, has garnered significant interest within the
scientific community for its unique chemical architecture and promising biological activities.
This technical guide provides an in-depth overview of the origin, physicochemical properties,
and known biological effects of Cryptofolione. It includes a compilation of quantitative data,
detailed experimental protocols for its isolation and synthesis, and an exploration of its potential
mechanism of action as a G2 checkpoint inhibitor. This document is intended to serve as a
comprehensive resource for researchers engaged in natural product chemistry, medicinal
chemistry, and drug discovery.

Origin and Natural Source

Cryptofolione is a secondary metabolite belonging to the class of 6-substituted 5,6-dihydro-a-
pyrones. It is primarily isolated from various species of the plant genus Cryptocarya, which
belongs to the Lauraceae family.

Natural Sources of Cryptofolione:
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Plant Species

Part of Plant

Geographical Origin

Cryptocarya myrtifolia Branch and stem bark South Africa
Cryptocarya moschata Branch and stem bark Brazil
Cryptocarya latifolia Bark Not Specified
Cryptocarya alba Fruits Not Specified
Cryptocarya strictifolia Not Specified Not Specified

The biosynthesis of Cryptofolione proceeds through a mixed acetate-shikimate pathway, a
common route for the formation of such polyketide-derived natural products in plants.

Physicochemical and Spectroscopic Data

The structural elucidation of Cryptofolione was accomplished through extensive spectroscopic

analysis and confirmed by total synthesis. The absolute configuration has been determined to

be [6R,10S,12R].

Table 1: Physicochemical Properties of Cryptofolione

Property Value Reference
Molecular Formula C19H2204

Molecular Weight 314.38 g/mol

Appearance Not Specified

Specific Rotation [a]D®

+57° (c 0.52, CH2Cl2)

CAS Number

369498-91-9

Table 2: 13C NMR Spectroscopic Data for Cryptofolione (CDCIs)
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Chemical Shift (8)

ST N Chemical Shift () opm (Synthetic, Chemical Shif_“t (0)
ppm (Natural) 1R) ppm (Synthetic, 1S)

2 164.1 164.2 164.2

3 121.7 121.7 121.7

4 145.2 145.2 145.2

5 30.7 30.7 30.7

6 78.4 78.5 78.5

7 129.5 129.6 129.6

8 132.8 132.9 1

 To cite this document: BenchChem. [Cryptofolione: A Comprehensive Technical Guide on its
Origins, Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630950#origin-and-natural-source-of-cryptofolione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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